Ethyl 5-(benzofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(1-benzofuran-2-carbonylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H19N3O6S/c1-3-33-25(31)21-17-13-35-23(26-22(29)19-12-14-6-4-5-7-18(14)34-19)20(17)24(30)28(27-21)15-8-10-16(32-2)11-9-15/h4-13H,3H2,1-2H3,(H,26,29)
• InChI Key: UTMQPARDOQELGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC4=CC=CC=C4O3)C5=CC=C(C=C5)OC
• Molecular Formula: C25H19N3O6S
• Molecular Weight: 489.5 g/mol

Description

Ethyl 5-(benzofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H19N3O6S and its molecular weight is 489.5. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Research into related chemical structures has revealed their potential in antimicrobial applications. For instance, compounds incorporating the 4-methoxyphenyl group have been synthesized and evaluated for their antibacterial properties. One study focused on the synthesis of novel (4-methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles, displaying significant antibacterial activity. This suggests that derivatives of Ethyl 5-(benzofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate could potentially exhibit similar bioactivity due to structural similarities and the presence of pharmacophore elements common in antibacterial compounds (А. А. Aghekyan et al., 2020).

Anti-Inflammatory and Analgesic Activities

Another study synthesized novel benzodifuranyl derivatives derived from visnaginone and khellinone, which showed notable anti-inflammatory and analgesic effects. These compounds were tested as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, demonstrating high inhibitory activity and promising analgesic and anti-inflammatory properties. This research indicates that Ethyl 5-(benzofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, with a structure that includes a benzodifuran moiety, could be explored for similar pharmacological activities (A. Abu‐Hashem et al., 2020).

Anti-HIV Activity

Research into benzofuran derivatives has also uncovered their potential in antiviral therapies, specifically against HIV. A study on new benzofuran derivatives, including ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, highlighted their in vitro anti-HIV-1 and HIV-2 activities. These findings suggest that structurally related compounds like Ethyl 5-(benzofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate may also have potential as antiviral agents (M. Mubarak et al., 2007).

Cytotoxicity Against Cancer Cells

Studies on pyrazole and pyrazolopyrimidine derivatives have revealed their cytotoxicity against various cancer cell lines. For example, 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized and demonstrated in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This suggests that compounds like Ethyl 5-(benzofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, which share functional groups with these cytotoxic compounds, could be explored for anticancer applications (Ashraf S. Hassan et al., 2014).